Cas no 1231758-34-1 (2-methyl-Imidazo[1,5-a]pyrimidine-4-carboxylic acid)
1231758-34-1 structure
Product Name:2-methyl-Imidazo[1,5-a]pyrimidine-4-carboxylic acid
CAS No:1231758-34-1
MF:C8H7N3O2
MW:177.160081148148
CID:1102538
PubChem ID:76849899
Update Time:2025-04-20
2-methyl-Imidazo[1,5-a]pyrimidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-methyl-Imidazo[1,5-a]pyrimidine-4-carboxylic acid
- 2-methylimidazo[1,5-a]pyrimidine-4-carboxylic acid
- 1231758-34-1
- IMidazo[1,5-a]pyriMidine-4-carboxylic acid, 2-Methyl-
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- Inchi: 1S/C8H7N3O2/c1-5-2-6(8(12)13)11-4-9-3-7(11)10-5/h2-4H,1H3,(H,12,13)
- InChI Key: BETBAJXVJFROBW-UHFFFAOYSA-N
- SMILES: OC(C1=CC(C)=NC2=CN=CN21)=O
Computed Properties
- Exact Mass: 177.053826475g/mol
- Monoisotopic Mass: 177.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 67.5Ų
2-methyl-Imidazo[1,5-a]pyrimidine-4-carboxylic acid Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
1231758-34-1 (2-methyl-Imidazo[1,5-a]pyrimidine-4-carboxylic acid) Related Products
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